2-(2-{[6-Benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamido)acetic acid
2-(2-{[6-Benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamido)acetic acid
Brand Name:
Vulcanchem
CAS No.:
723748-25-2
VCID:
VC0461194
InChI:
InChI=1S/C18H14F3N3O3S/c19-18(20,21)14-7-12(6-11-4-2-1-3-5-11)24-17(13(14)8-22)28-10-15(25)23-9-16(26)27/h1-5,7H,6,9-10H2,(H,23,25)(H,26,27)
SMILES:
C1=CC=C(C=C1)CC2=CC(=C(C(=N2)SCC(=O)NCC(=O)O)C#N)C(F)(F)F
Molecular Formula:
C18H14F3N3O3S
Molecular Weight:
409.4g/mol
2-(2-{[6-Benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamido)acetic acid
CAS No.: 723748-25-2
Main Products
VCID: VC0461194
Molecular Formula: C18H14F3N3O3S
Molecular Weight: 409.4g/mol
![2-(2-{[6-Benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamido)acetic acid - 723748-25-2](/images/no_structure.jpg)
| CAS No. | 723748-25-2 |
|---|---|
| Product Name | 2-(2-{[6-Benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamido)acetic acid |
| Molecular Formula | C18H14F3N3O3S |
| Molecular Weight | 409.4g/mol |
| IUPAC Name | 2-[[2-[6-benzyl-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]acetic acid |
| Standard InChI | InChI=1S/C18H14F3N3O3S/c19-18(20,21)14-7-12(6-11-4-2-1-3-5-11)24-17(13(14)8-22)28-10-15(25)23-9-16(26)27/h1-5,7H,6,9-10H2,(H,23,25)(H,26,27) |
| Standard InChIKey | NWSNODSFFBHQOR-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC2=CC(=C(C(=N2)SCC(=O)NCC(=O)O)C#N)C(F)(F)F |
| Canonical SMILES | C1=CC=C(C=C1)CC2=CC(=C(C(=N2)SCC(=O)NCC(=O)O)C#N)C(F)(F)F |
| Solubility | 61.4 [ug/mL] |
| PubChem Compound | 1006284 |
| Last Modified | Nov 13 2021 |
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